![molecular formula C19H21FN4O3 B2665483 N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide CAS No. 2034524-19-9](/img/structure/B2665483.png)
N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide” is a chemical compound with the molecular formula C19H21FN4O3 and a molecular weight of 372.4. It is related to pyrimidine derivatives, which are often used as building blocks in the preparation of bio-active compounds .
Chemical Reactions Analysis
The chemical reactions involving this compound aren’t clear from the available information. It’s likely that it participates in reactions typical of pyrimidine derivatives .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide”:
Antibacterial Activity
This compound has shown potential in the development of new antibacterial agents. Its structure allows for modifications that can enhance its efficacy against various bacterial strains. Research has indicated that derivatives of similar compounds exhibit significant antibacterial properties, making it a promising candidate for further exploration in this field .
Antifungal Applications
The compound’s structural similarity to known antifungal agents suggests it could be effective in treating fungal infections. Its ability to inhibit the growth of fungi, particularly those resistant to existing treatments, makes it a valuable subject for antifungal drug development .
Anticancer Research
N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide has potential applications in cancer research. Its unique structure allows it to interact with cancer cell pathways, potentially inhibiting cell proliferation and inducing apoptosis. This makes it a candidate for developing new anticancer therapies .
Anti-inflammatory Properties
The compound may also possess anti-inflammatory properties. Its ability to modulate inflammatory pathways could be beneficial in treating chronic inflammatory diseases. Research into its effects on inflammation could lead to new treatments for conditions such as arthritis and inflammatory bowel disease .
Neuroprotective Effects
There is potential for this compound to be used in neuroprotective research. Its ability to cross the blood-brain barrier and interact with neural pathways suggests it could help protect against neurodegenerative diseases like Alzheimer’s and Parkinson’s. Studies could focus on its effects on neural cell survival and function .
Antiviral Applications
Given its structural properties, this compound could be explored for antiviral applications. It may inhibit viral replication or enhance the immune response to viral infections. This makes it a potential candidate for developing new antiviral drugs, particularly for viruses that are resistant to current treatments .
Drug Delivery Systems
Finally, the compound could be used in the development of novel drug delivery systems. Its chemical properties allow it to be modified for targeted delivery of therapeutic agents, improving the efficacy and reducing the side effects of treatments for various diseases .
These applications highlight the versatility and potential of N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide in scientific research. Each field offers unique opportunities for further investigation and development.
Design and Straightforward Synthesis of Novel N-substituted 6-Fluoro-3- (piperidin-4-yl)-1,2-benzoxazole Derivatives and Their Antibacterial Activity NOTE An Improvement in Synthesis of 6-Ethyl-5-fluoro-pyrimidin-4-ol Molecules | Free Full-Text | Synthesis of Novel 2-(Pyridin-2-yl … - MDPI
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidine-1-carbonyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4O3/c1-3-16-17(20)18(22-11-21-16)27-15-8-9-24(10-15)19(26)13-4-6-14(7-5-13)23-12(2)25/h4-7,11,15H,3,8-10H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPIKYGFODIAILC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)C3=CC=C(C=C3)NC(=O)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carbonyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.